1-(5-chloro-2-methoxyphenyl)-4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one
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Description
1-(5-chloro-2-methoxyphenyl)-4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C26H24ClN3O2 and its molecular weight is 445.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
- The compound is involved in reactions leading to novel chemical structures with potential antiaromatic properties and various applications in medicinal chemistry. For instance, reactions of certain precursors in the presence of polyphosphoric acid afford derivatives like cyclohepta[1′,2′: 4,5]pyrrolo[1,2-a]benzimidazole, showcasing the compound's role in synthesizing complex heterocycles (Abe, Ishikawa, Hayashi, & Miura, 1990).
Potential Therapeutic Applications
- Benzimidazole derivatives, including compounds structurally related to the one , have been studied for their anti-cancer properties. A detailed study on the tautomeric properties, conformations, and anti-cancer mechanisms of benzimidazole derivatives bearing triazole shows potential as EGFR inhibitors, highlighting their relevance in cancer treatment (Karayel, 2021).
Pharmacological Investigations
- Novel benzylated derivatives related to the compound have been synthesized and evaluated for their anti-Alzheimer's activity. This research underlines the compound's contribution to designing and synthesizing therapeutic agents targeting neurological disorders (Gupta, Ojha, Yadav, Pant, & Yadav, 2020).
Antitubercular Activity
- Mannich bases of imidazo[2,1-b][1,3,4]thiadiazoles, synthesized by condensing related compounds with pyrrolidine and other amines, were screened for their antitubercular activity. This demonstrates the compound's application in developing potential treatments for tuberculosis (Badiger & Khazi, 2013).
Antibacterial Agents
- Derivatives of benzylpyrimidines, structurally akin to the compound , have shown significant in vitro activity against anaerobic organisms, indicating their potential as antibacterial agents (Roth et al., 1989).
Properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24ClN3O2/c1-17-7-3-4-8-18(17)15-30-22-10-6-5-9-21(22)28-26(30)19-13-25(31)29(16-19)23-14-20(27)11-12-24(23)32-2/h3-12,14,19H,13,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASCKVYXRIJASAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=C(C=CC(=C5)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.